4-(1-benzyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-benzylbenzimidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C25H22ClN3O/c1-17-20(26)10-7-13-22(17)28-16-19(14-24(28)30)25-27-21-11-5-6-12-23(21)29(25)15-18-8-3-2-4-9-18/h2-13,19H,14-16H2,1H3
• InChI Key: PUJXAXGEFDUHFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5
• Molecular Formula: C25H22ClN3O
• Molecular Weight: 415.9 g/mol

Description

4-(1-benzyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C25H22ClN3O and its molecular weight is 415.92. The purity is usually 95%.
BenchChem offers high-quality 4-(1-benzyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1-benzyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Compounds

• This compound is used in the synthesis of novel spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives through 1,3-dipolar cycloaddition reactions. These derivatives show potential in various chemical transformations and applications (Poomathi et al., 2015).

Material Science and Coordination Chemistry

• Complexes formed by reactions involving similar compounds have been explored for their potential in material science and coordination chemistry. For example, research on rearrangement and coordination of related compounds has yielded insights into complex formation and crystal structures (Bermejo et al., 2000).

Catalysis Applications

• Related compounds have been utilized in catalysis, particularly in the synthesis of Ruthenium(II)-NNN Pincer Complexes. These complexes are instrumental in efficiently coupling aromatic diamines and alcohols to form 1H-benzo[d]imidazoles, a process significant in organic synthesis (Li et al., 2018).

Antioxidant and Pharmacological Properties

• Derivatives of similar compounds have shown promising antioxidant activity. Studies indicate that some derivatives exhibit higher antioxidant activity than known antioxidants like ascorbic acid, suggesting potential pharmacological applications (Tumosienė et al., 2019).

Electroluminescent Properties

• Research into low-molecular weight compounds with structures akin to 4-(1-Benzyl-1H-Benzo[d]Imidazol-2-yl)-1-(3-Chloro-2-Methylphenyl)Pyrrolidin-2-One has uncovered their potential application in organic light-emitting devices (OLEDs). These compounds' photophysical properties make them candidates for color electroluminescent structures (Dobrikov et al., 2011).